Cas no 594823-65-1 (1,2-Benzenedicarbonitrile, 3-(2,6-dibromo-4-methylphenoxy)-)
594823-65-1 structure
Product Name:1,2-Benzenedicarbonitrile, 3-(2,6-dibromo-4-methylphenoxy)-
CAS No:594823-65-1
MF:C15H8Br2N2O
MW:392.044821739197
CID:338519
PubChem ID:71442923
Update Time:2025-04-19
1,2-Benzenedicarbonitrile, 3-(2,6-dibromo-4-methylphenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenedicarbonitrile, 3-(2,6-dibromo-4-methylphenoxy)-
- 3-(2,6-dibromo-4-methylphenoxy)benzene-1,2-dicarbonitrile
- DTXSID20851773
- 594823-65-1
-
- Inchi: 1S/C15H8Br2N2O/c1-9-5-12(16)15(13(17)6-9)20-14-4-2-3-10(7-18)11(14)8-19/h2-6H,1H3
- InChI Key: VMFBJIKCPLAZKF-UHFFFAOYSA-N
- SMILES: BrC1C=C(C)C=C(C=1OC1C=CC=C(C#N)C=1C#N)Br
Computed Properties
- Exact Mass: 389.90034
- Monoisotopic Mass: 389.90034g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 426
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 56.8Ų
Experimental Properties
- PSA: 56.81
1,2-Benzenedicarbonitrile, 3-(2,6-dibromo-4-methylphenoxy)- Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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